Cas no 1185417-56-4 (1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride)

• Product Name: 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
• CAS No: 1185417-56-4
• MF: C₁₃H₂₈ClNO₂
• MW: 265.819923400879
• CID: 6303138
• PubChem ID: 18593246
• Update Time: 2025-11-01

1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride
• F3254-0104
• AKOS026700413
• 1185417-56-4
• 1-(4-methylpiperidin-1-yl)-3-[(2-methylpropan-2-yl)oxy]propan-2-ol;hydrochloride
• VU0607377-1

• Inchi： 1S/C13H27NO2.ClH/c1-11-5-7-14(8-6-11)9-12(15)10-16-13(2,3)4;/h11-12,15H,5-10H2,1-4H3;1H
• InChI Key： HRTYQYYQAWNCPW-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)CC(CN1CCC(C)CC1)O

Computed Properties

• Exact Mass: 265.1808568g/mol
• Monoisotopic Mass: 265.1808568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride

1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride: A Comprehensive Overview

The compound 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride (CAS No. 1185417-56-4) is a highly specialized chemical entity with significant applications in the pharmaceutical and organic synthesis industries. This compound is notable for its complex structure, which combines a tert-butoxy group, a piperidine ring, and a hydroxyl group, all of which contribute to its unique chemical properties. Recent studies have highlighted its potential as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel drug candidates.

The molecular structure of 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride is characterized by a chiral center at the propanol moiety, which plays a critical role in its stereochemical behavior. The presence of the tert-butoxy group provides steric hindrance, while the 4-methylpiperidine ring introduces rigidity and enhances the compound's stability. These structural features make it an attractive substrate for enantioselective synthesis and catalytic transformations. Recent advancements in asymmetric catalysis have further expanded its utility in the construction of complex natural product analogs.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of peptide mimetics and bioisosteres. Its ability to act as a flexible linker between different functional groups has been exploited in the design of small molecule inhibitors targeting various therapeutic areas, including oncology and neurodegenerative diseases. For instance, researchers have successfully utilized this compound to develop potent inhibitors of kinases and proteases, demonstrating its potential in drug discovery pipelines.

From a pharmacological perspective, 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride exhibits favorable pharmacokinetic properties, including good solubility and moderate permeability. These characteristics make it an ideal candidate for further preclinical evaluation. Recent studies have also explored its metabolic stability and bioavailability, providing valuable insights into its suitability as a drug candidate.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution, ring-opening reactions, and stereoselective reductions. The choice of synthetic route depends on the desired stereochemistry and scalability requirements. For example, the use of chiral catalysts in asymmetric hydrogenation has enabled the efficient preparation of enantiopure derivatives, which are essential for biological testing.

Looking ahead, the continued exploration of 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2-ol hydrochloride is expected to yield new insights into its potential applications. Its role as a versatile building block in medicinal chemistry is likely to expand with advancements in computational chemistry and high-throughput screening technologies. Furthermore, ongoing research into its interactions with biological systems may uncover novel therapeutic opportunities across diverse disease areas.

In conclusion, 1-(tert-butoxy)-3-(4-methylpiperidin-1-yl)propan-2